Cas no 2229395-43-9 (methyl 3-(2-fluoro-4-nitrophenyl)-3-hydroxypropanoate)

• Product Name: methyl 3-(2-fluoro-4-nitrophenyl)-3-hydroxypropanoate
• CAS No: 2229395-43-9
• MF: C₁₀H₁₀FNO₅
• MW: 243.188506603241
• CID: 5924143
• PubChem ID: 165714836
• Update Time: 2025-06-22

methyl 3-(2-fluoro-4-nitrophenyl)-3-hydroxypropanoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-(2-fluoro-4-nitrophenyl)-3-hydroxypropanoate
• EN300-1762542
• 2229395-43-9

• Inchi： 1S/C10H10FNO5/c1-17-10(14)5-9(13)7-3-2-6(12(15)16)4-8(7)11/h2-4,9,13H,5H2,1H3
• InChI Key： KDYIGXRGFMMEOV-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1C(CC(=O)OC)O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 243.05430058g/mol
• Monoisotopic Mass: 243.05430058g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 92.4Ų

Additional information on methyl 3-(2-fluoro-4-nitrophenyl)-3-hydroxypropanoate

Methyl 3-(2-fluoro-4-nitrophenyl)-3-hydroxypropanoate (CAS No: 2229395-43-9)

Methyl 3-(2-fluoro-4-nitrophenyl)-3-hydroxypropanoate, with the CAS number 2229395-43-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules that exhibit promising biological activities, making it a valuable scaffold for the development of novel therapeutic agents. The structural features of this molecule, particularly the presence of both a fluoro and a nitro substituent on the aromatic ring, contribute to its unique chemical and biological properties.

The< strong>fluoro group in the molecule is known for its ability to modulate metabolic pathways and enhance binding affinity to biological targets. In particular, fluorine atoms can influence the electronic properties of adjacent functional groups, leading to improved pharmacokinetic profiles. This characteristic has made fluoro-substituted compounds increasingly popular in drug design, as they often exhibit enhanced stability and bioavailability. The nitro group, on the other hand, introduces a polar and electron-withdrawing moiety that can further fine-tune the interactions of the molecule with biological receptors.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors for various diseases. Methyl 3-(2-fluoro-4-nitrophenyl)-3-hydroxypropanoate has emerged as a key intermediate in the synthesis of potential drug candidates targeting neurological disorders, inflammatory conditions, and cancer. Its unique structural motif allows for selective binding to specific enzymes and receptors, which is crucial for achieving therapeutic efficacy while minimizing side effects.

One of the most compelling aspects of this compound is its role in the development of kinase inhibitors. Kinases are enzymes that play a critical role in cell signaling pathways and are often dysregulated in diseases such as cancer. By designing molecules that specifically inhibit certain kinases, researchers can disrupt aberrant signaling networks and restore normal cellular function. The combination of a fluoro group and a nitro group in Methyl 3-(2-fluoro-4-nitrophenyl)-3-hydroxypropanoate provides an ideal framework for developing such inhibitors.

Recent studies have demonstrated the potential of this compound as a lead molecule for further derivatization. Researchers have synthesized various analogs of Methyl 3-(2-fluoro-4-nitrophenyl)-3-hydroxypropanoate and evaluated their biological activity. These studies have revealed that subtle modifications to the aromatic ring or the side chain can significantly alter the potency and selectivity of the compound. This flexibility makes it an attractive starting point for structure-activity relationship (SAR) studies.

The< strong>hydroxypropanoate moiety in Methyl 3-(2-fluoro-4-nitrophenyl)-3-hydroxypropanoate also contributes to its biological relevance. Hydroxyl groups are known to participate in hydrogen bonding interactions, which can enhance binding affinity to biological targets. Additionally, hydroxyl-containing compounds often exhibit favorable pharmacokinetic properties due to their ability to form hydrogen bonds with water molecules, improving solubility and bioavailability.

In conclusion, Methyl 3-(2-fluoro-4-nitrophenyl)-3-hydroxypropanoate (CAS No: 2229395-43-9) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features make it an excellent scaffold for developing novel therapeutic agents targeting various diseases. The combination of fluoro and nitro substituents on the aromatic ring enhances its biological activity, while the hydroxypropanoate side chain contributes to favorable pharmacokinetic properties. As research in this area continues to advance, Methyl 3-(2-fluoro-4-nitrophenyl)-3-hydroxypropanoate is poised to play a crucial role in the discovery and development of next-generation drugs.